Cas no 61324-85-4 (2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
• CAS No: 61324-85-4
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 483951
• PubChem ID: 20387689
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
• methyl 3-(2-nitroanilino)thiophene-2-carboxylate
• 61324-85-4
• Methyl 3-(2-nitroanilino)-thiophene-2-carboxylate
• SCHEMBL11529437
• PPWRXLGDTJUVTO-UHFFFAOYSA-N
• DTXSID00606561

• Inchi： 1S/C12H10N2O4S/c1-18-12(15)11-9(6-7-19-11)13-8-4-2-3-5-10(8)14(16)17/h2-7,13H,1H3
• InChI Key： PPWRXLGDTJUVTO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 278.0362
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 81.47